Microwave dielectric properties of NaMgF3 ceramics prepared by reactive sintering (RS) and conventional sintering (CS) processes have been reported in this paper. Phase pure NaMgF3 ceramics with relative densities of ∼95% could be obtained at 800–950 °C/2h by both sintering processes. The RS sample demonstrates lower sintering activation energy and a much large grain size compared with the CS sample. Both densified samples exhibit similar microwave dielectric properties: εr ∼ 6.9, Q × f value ∼63000 GHz, and τf ∼ −114 ppm/°C. However, the large negative τf value needs to be further improved for practical applications.

Flowers-like SnO2 grown on carbon cloth (SnO2/CC) was synthesized via simple hydrothermal process. The flowers-like structure includes needle-like and columnar-like forms. The optical analysis of the SnO2/CC show strong absorption in near ultraviolet region. SnO2/CC based rigid photodetector was designed on Indium Tin Oxide (ITO) substrate. By simply transferring the SnO2/CC to a transparent polyethylene terephthalate (PET) substrate, flexible photodetector was also successfully manufactured. Both the rigid and flexible devices exhibited excellent photoconductive characteristic to ultraviolet light at 254 nm and 365 nm. Especially, the flexible photodetector exhibits higher switch ratio of 26.14 to as weak ultraviolet light signal as 600 μW/cm2 at wavelength of 254 nm.

Superhydrophobicity and anti-reflection of stainless-steel surfaces have potential applications in the fields of solar energy absorption and conversion, stray light shielding, and optical stealth. Here, we propose an efficient method for fabricating hierarchically structured stainless-steel surface with superior superhydrophobicity and anti-reflection based on maskless electrochemical machining (maskless ECM) technology. The hierarchically structured surface not only had a contact angle of 154° without chemical modification, but also had an average reflectance of 1.44% in the wavelength range of 400–800 nm. The mechanism underlying optical properties was discussed. The hierarchical structure formed by maskless ECM is very suitable for mass production and large area fabrication.

In this paper, the electrical contact sliding wear and tribology properties of three kinds of surface coating (gold, silver, and tin) terminals at low temperature (-20 ℃) were studied by a reciprocating current-carrying friction tester. By comparing the wear performance response of different conductive terminals under different current conditions, it was found that an increase in current leads to large fluctuations in the coefficient of friction and increases the wear degree on the terminal surface. The electrical contact resistance also increases with increasing current. The surface gold-coating terminals mainly experience adhesive wear in the wear test, the surface of silver-coating terminals mainly experience abrasive wear during the friction test, and the tin-coating terminals mainly experience adhesive wear and a small amount of abrasive wear.

The utilization of identical anode and cathode materials in symmetrical solid oxide fuel cells (SSOFCs) can efficiently reduce their fabrication costs and prolong their operational life. Herein, Nb-doped double perovskite Sr2CoFeO6-δ of a traditional cathode was employed as the electrode material for SSOFCs. Notably, the electrochemical performance and reversibility were improved due to Nb doping. The Nb-doped sample Sr2CoFe0.7Nb0.3O6−δ.5 (SCFN3) was synthesized in air, which decomposed into Co–Fe alloy, SrCoO2.25, and Sr3FeNbO6−δ in H2. Following calcination in air, the sample reverted to the original perovskite structure. The SCFN3 sample exhibited good chemical compatibility with SOFC electrolytes such as La0.8Sr0.2Ga0.8Mg0.2O3−δ (LSGM), Sm0.2Ce0.8O2−δ, and BaZr0.1Ce0.7Y0.1Yb0.1O3−δ. A single cell consisting of 300-μm LSGM electrolyte exhibited maximum power densities of 951, 510, 563, and 397 mW/cm2 at 850℃ when using H2, C3H8, liquid C2H5OH, and solid C as fuels, respectively. These findings adequately demonstrate the fuel-flexible characteristics of SOFCs.

CuO/Cu2O microspheres were synthesized via rapid microwave-assisted spray pyrolysis within only 20 min, requiring no additional treatment. The microspheres, with an average size of 577 ± 192 nm, consist of nanostructured primary particles (crystallites) measuring 17.9 ± 2.8 nm. X-ray diffraction analysis confirmed the presence of well-crystallized phases, revealing significant lattice distortion in Cu2O. The material exhibited a bandgap of 1.28 eV, rendering it suitable for application in photoelectrochemistry and photocatalysis

The efficient photocatalysts may significantly assist to alleviate the shortage of non-renewable resources. Whereas, the hydrophilicity of the photocatalyst greatly contributes towards the hydrogen production reaction activity. In this work, we showcased the synthesis of hydrophilic porous carbon nitride (HCN) by mixing melamine with cyanuric acid using the molten salt method. Several comprehensive spectral characterizations demonstrate that the resulting hydrophilic porous structure is associated with the emergence of cyano group. Moreover, the water contact angle experiments confirmed the enhanced hydrophilicity. The hydrogen production rate of the sample obtained is up to 465.2 μmol g-1 h−1, which is 9.38 times higher than that of the pristine carbon nitride (PCN).

The desilicated zeolite ZSM-5 (des-ZSM-5) based composite polymer electrolytes (CPEs) PZEw was fabricated via phase inversion processes and in-situ polymerization with polyvinylidene fluoride-hexafluoropropylene (PVDF-HFP) and liquid electrolyte 1 M lithium bis(trifluoromethanesulphonyl)imide (LiTFSI) in vinylene carbonate (VC) (VC@LiTFSI). Assisted by des-ZSM-5, PZEw possess excellent thermal stability, mechanical properties, high ionic conductivity (2.75 × 10−4 S cm−1, 25 °C), and enlarged electrochemical windows (4.94 v, vs. Li+/Li). Meanwhile lithium metal batteries (LMBs) LiFePO4 (LFP)/PZEw/Li showed superior rate performance and long-time cycling stability.

In this study, we prepared a microsphere as controllable oxygen generator coated with silk fibroin using poly [lactic-co-(glycolic acid)] as the shell layer and hydrogen peroxide (H2O2) as the core layer, which provides a reliable strategy for the preparation of oxygen-releasing materials for medical or non-medical applications.

The oxygen-defective V2O3 (Od-V2O3) was synthesized via a hydrothermal method followed by calcining treatment. Oxygen defects can provide permanent binding sites for some Zn2+, and accelerate the free diffusion of Zn2+ in V2O3. When used as cathode for aqueous Zn-ion batteries, the obtained Od-V2O3 delivers a reversible discharge capacity of 469.2 mAh/g at 0.1 A/g with a capacity retention of 90.1% and a distinguished rate capability. Even at a higher current density of 10 A/g, the glorious capacity of 248.3 mAh/g can be received after 1000 cycles. This paper opens up an avenue for the construction of advanced electrode materials.